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Compound of Interest

Compound Name: Cyclohexanone-d10

Cat. No.: B056445 Get Quote

FOR IMMEDIATE RELEASE

A Comprehensive Overview of Cyclohexanone-d10: CAS Number, Safety Data, and Analytical

Applications

This technical guide provides an in-depth resource for researchers, scientists, and drug

development professionals on Cyclohexanone-d10. This deuterated analog of cyclohexanone

is a critical component in a variety of analytical and research applications, most notably as an

internal standard for quantitative analysis. This document compiles its chemical and physical

properties, safety information, and a detailed experimental protocol for its use in Gas

Chromatography-Mass Spectrometry (GC-MS).

Chemical Identity and Properties
Cyclohexanone-d10 is a stable, non-radioactive, isotopically labeled form of cyclohexanone

where all ten hydrogen atoms have been replaced with deuterium. This isotopic substitution

results in a molecular weight increase of 10 Da compared to the unlabeled compound, while

maintaining nearly identical chemical properties. This characteristic is paramount for its use in

isotope dilution mass spectrometry.

CAS Number: 51209-49-5[1][2][3][4] Unlabeled CAS Number: 108-94-1[1][4]
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Property Value Source(s)

Molecular Formula C₆D₁₀O [1][2][3]

Molecular Weight 108.20 g/mol [1][2]

Appearance
Colorless to pale yellow oily

liquid

Density 1.044 g/mL at 25 °C [5]

Melting Point -47 °C (lit.) [5]

Boiling Point 155 °C (lit.) [5]

Flash Point 47 °C (116.6 °F) - closed cup [6]

Refractive Index n20/D 1.45 (lit.) [5]

Isotopic Purity ≥ 98 atom % D [3]

Safety Data Sheet Summary
Cyclohexanone-d10 is a flammable liquid and vapor that is harmful if swallowed, in contact

with skin, or inhaled. It can cause serious eye damage and skin irritation. Appropriate personal

protective equipment (PPE), including gloves, protective clothing, and eye/face protection,

should be worn when handling this chemical. Work should be conducted in a well-ventilated

area, and sources of ignition should be avoided.
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Hazard Class GHS Pictogram(s) Signal Word
Hazard
Statement(s)

Flammable liquids

(Category 3)
🔥 Danger

H226: Flammable

liquid and vapour.

Acute toxicity, Oral

(Category 4)
❗ Warning

H302: Harmful if

swallowed.

Acute toxicity, Dermal

(Category 4)
❗ Warning

H312: Harmful in

contact with skin.

Acute toxicity,

Inhalation (Category

4)

❗ Warning
H332: Harmful if

inhaled.

Skin irritation

(Category 2)
❗

H315: Causes skin

irritation.

Serious eye damage

(Category 1)
corrosion Danger

H318: Causes serious

eye damage.

Specific target organ

toxicity - single

exposure (Category

3), Respiratory system

❗
H335: May cause

respiratory irritation.

Precautionary Statements (Selected):

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[7]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[7]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[7]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.
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P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[7]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7]

Experimental Protocol: Quantification of Volatile
Organic Compounds (VOCs) in Water using
Cyclohexanone-d10 as an Internal Standard
The following is a representative protocol for the quantitative analysis of a target volatile

organic compound (e.g., unlabeled cyclohexanone) in a water sample using Cyclohexanone-
d10 as an internal standard, based on established EPA methodologies for VOC analysis.

3.1. Principle

A known amount of Cyclohexanone-d10 is added to a water sample. The sample is then

prepared and analyzed by GC-MS. Because the deuterated internal standard has nearly

identical chemical and physical properties to the analyte, it experiences similar losses during

sample preparation and analysis. The ratio of the analyte's response to the internal standard's

response is used for quantification, which corrects for variations in sample handling and

instrument performance.

3.2. Materials and Reagents

Cyclohexanone-d10 (Internal Standard)

Unlabeled Cyclohexanone (Analyte Standard)

Methanol (GC grade)

Deionized water

Sample vials

Micropipettes
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3.3. Preparation of Standard Solutions

Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Cyclohexanone-
d10 and dissolve it in 10 mL of methanol in a volumetric flask.

Analyte Stock Solution (1000 µg/mL): Accurately weigh 10 mg of unlabeled cyclohexanone

and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of calibration standards by diluting the analyte

stock solution with deionized water to achieve the desired concentration range (e.g., 1, 5, 10,

20, 50 µg/L).

Internal Standard Spiking Solution (10 µg/mL): Dilute the internal standard stock solution

with methanol to a concentration of 10 µg/mL.

3.4. Sample Preparation

Collect the water sample in a clean, appropriate container.

For each sample and calibration standard, transfer a 5 mL aliquot to a sample vial.

Spike each sample and standard with 5 µL of the 10 µg/mL internal standard spiking solution

to achieve a final concentration of 10 µg/L of Cyclohexanone-d10.

Cap the vials and vortex to mix.

3.5. GC-MS Analysis

The following are typical GC-MS parameters. These should be optimized for the specific

instrument and analytes of interest.
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GC Parameter Value

Column
DB-5ms (30 m x 0.25 mm ID, 0.25 µm film

thickness) or equivalent

Inlet Temperature 250 °C

Injection Mode Splitless

Injection Volume 1 µL

Carrier Gas Helium at a constant flow of 1.2 mL/min

Oven Program
Initial 40 °C, hold for 2 min, ramp at 10 °C/min

to 200 °C, hold for 5 min

MS Parameter Value

Ion Source Temp 230 °C

Mode Selected Ion Monitoring (SIM)

Quantification Ion (Cyclohexanone) m/z 98

Quantification Ion (Cyclohexanone-d10) m/z 108

3.6. Data Analysis

Create a calibration curve by plotting the ratio of the peak area of the analyte to the peak

area of the internal standard against the concentration of the analyte for the calibration

standards.

Determine the concentration of the analyte in the samples by calculating the peak area ratio

and using the calibration curve.

Visualizations
Experimental Workflow for VOC Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dl.astm.org [dl.astm.org]

2. documents.thermofisher.com [documents.thermofisher.com]

3. epa.gov [epa.gov]

4. spectroscopyonline.com [spectroscopyonline.com]

5. gcms.cz [gcms.cz]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b056445?utm_src=pdf-body-img
https://www.benchchem.com/product/b056445?utm_src=pdf-custom-synthesis
https://dl.astm.org/stps/book/1093/chapter/152518/Application-of-Deuterated-Organics-as-Internal
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/an-003028-gc-ms-isq-epa-vocs-an003028-na-en.pdf
https://www.epa.gov/sites/default/files/2015-12/documents/8265.pdf
https://www.spectroscopyonline.com/view/determination-volatile-organic-compounds-water-tube-extraction-and-gas-chromatography-ion-trap-mas-0
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/d55d978fe9274d419bbe78879312708e/APP_GasChromaUSEPA8260B.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. benchchem.com [benchchem.com]

7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

To cite this document: BenchChem. [Cyclohexanone-d10: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056445#cyclohexanone-d10-cas-number-and-safety-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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